Sodium molybdate dihydrate

• IUPAC Name: disodium;dioxido(dioxo)molybdenum;dihydrate
• InChI: InChI=1S/Mo.2Na.2H2O.4O/h;;;2*1H2;;;;/q;2*+1;;;;;2*-1
• InChI Key: FDEIWTXVNPKYDL-UHFFFAOYSA-N
• Canonical SMILES: O.O.[O-][Mo](=O)(=O)[O-].[Na+].[Na+]
• Molecular Formula: H4MoNa2O6
• Related CAS: 7631-95-0 (Parent)
• DSSTOX Substance ID: DTXSID7051505
• Molecular Weight: 241.96 g/mol
• Physical Description: Solid; [Merck Index] White crystals; [Sigma-Aldrich MSDS]
• CAS No.: 10102-40-6

Description

Sodium molybdate dihydrate is an inorganic compound with the chemical formula Na₂MoO₄·2H₂O. This white crystalline powder is highly soluble in water and is commonly used as a source of molybdenum in various industrial and scientific applications. It is often encountered in its dihydrate form, which means it contains two molecules of water of crystallization.

Mechanism of Action

Target of Action

Sodium molybdate dihydrate (Na2MoO4·2H2O) is a source of molybdenum . Molybdenum is an essential trace element that plays a crucial role in the functions of various enzymes . It is a key component of several enzymes, including xanthine oxidase, aldehyde oxidase, and sulfite oxidase, which are involved in purine metabolism, aldehyde detoxification, and sulfur amino acid metabolism, respectively .

Mode of Action

In aqueous solution, sodium molybdate dissociates into sodium ions and tetrahedral molybdate (MoO4 2-), which adopts a sulfate-like structure . The molybdate ion can be incorporated into molybdoenzymes, replacing the molybdenum atom in their active sites . This replacement can alter the enzyme’s activity, leading to changes in the biochemical reactions they catalyze .

Biochemical Pathways

The molybdate ion affects several biochemical pathways through its role in molybdoenzymes. For instance, in purine metabolism, it is involved in the conversion of hypoxanthine to xanthine and xanthine to uric acid, catalyzed by the enzyme xanthine oxidase . In sulfur amino acid metabolism, it is part of the enzyme sulfite oxidase, which catalyzes the transformation of sulfite to sulfate .

Pharmacokinetics

The molybdate ion can be incorporated into molybdoenzymes or excreted in the urine .

Result of Action

The primary molecular effect of this compound is the provision of molybdenum for the function of molybdoenzymes . This can lead to changes in various biochemical reactions, affecting processes such as purine metabolism and sulfur amino acid metabolism . At the cellular level, these changes can impact energy production, detoxification processes, and more .

Action Environment

Environmental factors can influence the action of this compound. For example, the pH of the environment can affect the ionization of the compound and thus its absorption and distribution . Additionally, the presence of other ions can impact the compound’s solubility and stability . In industrial applications, this compound is used for corrosion inhibition, and its efficacy can be influenced by factors such as temperature and the presence of other ions .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium molybdate dihydrate is typically synthesized by dissolving molybdenum trioxide (MoO₃) in sodium hydroxide (NaOH) at temperatures ranging from 50°C to 70°C. The reaction can be represented as follows:

$$\text{MoO}_3 + 2\text{NaOH} + \text{H}_2\text{O} \rightarrow \text{Na}_2\text{MoO}_4·2\text{H}_2\text{O}$$MoO3​+2NaOH+H2​O→Na2​MoO4​⋅2H2​O

If the crystallization process occurs below 10°C, the decahydrate form is produced. Above 10°C, the dihydrate form crystallizes. The anhydrous salt can be obtained by heating the dihydrate product at 100°C .

Industrial Production Methods: In industrial settings, this compound is produced by roasting molybdenum ore to obtain molybdenum trioxide, which is then reacted with sodium hydroxide. This process involves the following steps:

Roasting: Molybdenum ore is roasted in air to produce molybdenum trioxide.

Reaction with Sodium Hydroxide: The molybdenum trioxide is then reacted with sodium hydroxide to yield this compound.

Chemical Reactions Analysis

Types of Reactions: Sodium molybdate dihydrate undergoes various chemical reactions, including:

When treated with sodium borohydride (NaBH₄), sodium molybdate is reduced to molybdenum (IV) oxide (MoO₂):

Reduction: $$\text{Na}_2\text{MoO}_4 + \text{NaBH}_4 + 2\text{H}_2\text{O} \rightarrow \text{NaBO}_2 + \text{MoO}_2 + 2\text{NaOH} + 3\text{H}_2$$Na2​MoO4​+NaBH4​+2H2​O→NaBO2​+MoO2​+2NaOH+3H2​

Reaction with Dithiophosphates: Sodium molybdate reacts with the acids of dithiophosphates to form complex molybdenum compounds.

Common Reagents and Conditions:

Sodium Borohydride: Used as a reducing agent.

Dithiophosphates: Used to form complex molybdenum compounds.

Major Products:

Molybdenum (IV) Oxide: Formed from the reduction reaction.

Complex Molybdenum Compounds: Formed from reactions with dithiophosphates.

Scientific Research Applications

Sodium molybdate dihydrate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and as a corrosion inhibitor in industrial cooling systems and automotive antifreeze solutions.

Biology: Employed as a phosphatase inhibitor during Western blot analysis.

Medicine: Investigated for its potential in treating copper deficiency-related conditions such as Menkes disease.

Industry: Utilized in the production of pigments, inks, dyes, and in metal finishing processes to enhance adhesion and corrosion resistance.

Comparison with Similar Compounds

Sodium molybdate dihydrate can be compared with other similar compounds such as:

Sodium Chromate (Na₂CrO₄): Both are used as corrosion inhibitors, but sodium molybdate is preferred in applications where lower conductivity is required.

Sodium Tungstate (Na₂WO₄): Similar in structure and applications, but sodium molybdate is more commonly used in agricultural and industrial applications.

Ammonium Molybdate ((NH₄)₆Mo₇O₂₄·4H₂O): Used as a source of molybdenum in fertilizers and other applications.

This compound stands out due to its versatility and effectiveness in a wide range of applications, making it a valuable compound in both scientific research and industrial processes.

Synthesis routes and methods I

Procedure details

Solid Sodium Molybdate (Na2MoO4) may be prepared by dissolving MoO3 in a basic aqueous solution of sodium hydroxide (NaOH) and crystallizing the filtered product to yield sodium molybdate dihydrate (Na2MoO4.2H2O). The anhydrous salt may be prepared by heating to a sufficient temperature to liberate the water.

Synthesis routes and methods II

Procedure details

A solution of about 5.0 grams of sodium molybdate dihydrate and 20 milliliters of water was prepared in a glass flask. A solution of about 7.0 grams of silver nitrate in 20 milliliters of water was separately prepared in another glass flask and then added to the sodium molybdate-containing solution. A white precipitate immediately appeared. The reaction mixture was stirred for five minutes, and the precipitate was then recovered by filtration. The recovered precipitate was washed with water, then with acetone and finally with diethyl ether. The washed solid was dried in air by suction. The solid (about 7.7 grams) which is silver molybdate, was added to the flask containing a previously prepared solution of about 18 grams of tetra-n-hexylammonium iodide in 75 milliliters of dichloromethane and 5 milliliters of distilled water. The reaction mixture was stirred for about 95 minutes while covered with a paper bag to reduce exposure to light. The insoluble material was filtered and washed several times with dichloromethane. The solvent was removed by stripping under vacuum (about 1 to 2 millibars absolute). The product, bis(tetra-n-hexylammonium)molybdate was identified by infrared spectrographic analysis and was recovered in a yield of 76% (14.0 grams).

Customer Q & A

Q1: What is the molecular formula and weight of sodium molybdate dihydrate?

A1: The molecular formula of this compound is Na2MoO4.2H2O. Its molecular weight is 241.95 g/mol.

Q2: What spectroscopic techniques are commonly used to characterize this compound?

A2: this compound is commonly characterized using various spectroscopic techniques such as:

• X-ray diffraction (XRD): This technique provides insights into the crystal structure and unit cell parameters of the compound. [, ]
• Infrared spectroscopy (FTIR): FTIR spectroscopy helps identify functional groups and their vibrational modes within the molecule. []
• Raman spectroscopy: This technique complements FTIR and provides further information about molecular vibrations and structure. [, ]
• Solid-state 95Mo NMR: This specialized technique provides information about the molybdenum environment within the crystal lattice. []

Q3: What is the crystal structure of this compound?

A3: this compound crystallizes in the orthorhombic system with the space group Pbca. Its crystal structure consists of alternating layers of MoO42− tetrahedra and water molecules, interconnected by sodium cations and hydrogen bonds. [, , ]

Q4: What are some catalytic applications of this compound?

A4: this compound serves as an efficient catalyst in various organic reactions:

• Synthesis of benzopyranopyrimidine derivatives: It acts as a heterogeneous catalyst in the one-pot pseudo-four-component synthesis of these compounds. []
• Catalytic reduction of nitrophenols: this compound, particularly when supported on reduced graphene oxide (RGO), exhibits excellent catalytic activity for the reduction of nitrophenols using sodium borohydride. [, ]
• Photocatalytic degradation of organic dyes: MoS2-C60 nanocomposites synthesized using this compound demonstrate photocatalytic activity in degrading organic dyes under UV light. []

Q5: What is the role of this compound in the synthesis of MoS2 for catalytic applications?

A5: this compound serves as the molybdenum source in the hydrothermal synthesis of MoS2 nanosheets. These nanosheets exhibit promising catalytic activity in various reactions, including the reduction of nitroarenes and the dissolution of copper from circuit boards. [, , ]

Q6: What are the findings from developmental and reproductive toxicity studies of this compound in rats?

A6: Studies conducted on Sprague-Dawley rats have demonstrated that this compound, administered through diet or drinking water, does not exhibit significant developmental or reproductive toxicity at levels relevant to human exposure. [, , ]

Q7: Are there any safety concerns regarding the use of this compound as a feed additive for sheep?

A7: According to the European Commission's Panel on Additives and Products or Substances used in Animal Feed (FEEDAP), this compound is safe for use as a feed additive in sheep at a level of 2.5 mg total molybdenum/kg complete feed. This level ensures an adequate balance with copper and poses no significant risk to animal health or consumer safety. []

Q8: What is the environmental impact of molybdenum, and how can it be mitigated?

A8: Molybdenum is a naturally occurring element, and its environmental impact is primarily associated with anthropogenic activities like mining and industrial processes. Elevated molybdenum levels in soil can pose risks to ecosystems. Therefore, establishing ecological standards and implementing risk assessment strategies are crucial for managing molybdenum levels in the environment. []

Q9: Does this compound biodegrade?

A9: While specific research on the biodegradability of this compound is limited, molybdenum itself is a naturally occurring element and undergoes various biogeochemical transformations in the environment. []

Q10: How is this compound used in agricultural applications?

A10: this compound is a common ingredient in some fertilizer formulations. It provides molybdenum, an essential micronutrient for plant growth, enhancing nitrogen fixation and overall plant health. [, ]

Q11: Can this compound be used to control the release of nutrients in fertilizers?

A11: Yes, this compound has been explored as a component in controlled-release fertilizer formulations. By incorporating it into the coating agent, the release of nutrients like nitrogen, phosphorus, and potassium can be regulated, improving nutrient use efficiency and minimizing environmental impact. [, ]